BRD7116

• Molecular Formula: C28H36N2O4S
• Molecular Weight: 496.7 g/mol
• InChI: InChI=1S/C28H36N2O4S/c1-25(2)21(26(25,3)4)23(31)29-17-9-13-19(14-10-17)35(33,34)20-15-11-18(12-16-20)30-24(32)22-27(5,6)28(22,7)8/h9-16,21-22H,1-8H3,(H,29,31)(H,30,32)
• InChIKey: UHXFWAHRAMUDLJ-UHFFFAOYSA-N

BRD7116: A Selective Bis-Aryl Sulfone Inhibitor of Leukemia Stem Cell Activity with Defined EC50 and Niche-Dependent Mechanism

BRD7116 is a bis-aryl sulfone small molecule that acts as a selective inhibitor of leukemia stem cell (LSC) activity [1]. It was identified through a high-throughput screen of 14,718 compounds in a leukemia-stroma co-culture system designed to mimic the bone marrow microenvironment [1]. The compound competitively binds to bacterial DNA gyrase and exhibits a distinct cell-non-autonomous anti-leukemia mechanism, impairing stromal support of LSCs while also inducing cell-autonomous myeloid differentiation transcriptional changes [1]. Its chemical structure (C28H36N2O4S; MW 496.66) is defined, and it is available from multiple vendors at purities typically ≥98% (HPLC) .

Niche-dependent LSC inhibitor identified by leukemia-stroma co-culture screen

Induces myeloid differentiation transcriptional changes distinct from standard agents

Verified high purity (HPLC) for reproducible assay workflows

• [1] Hartwell KA, Miller PG, Mukherjee S, et al. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells. Nat Chem Biol. 2013;9(12):840-848. doi:10.1038/nchembio.1367 View Source

Why BRD7116 Cannot Be Simply Substituted with Other LSC Inhibitors or General Anti-Leukemic Agents

Unlike many anti-leukemic agents that target bulk AML cells or rely solely on direct cytotoxicity, BRD7116's activity is uniquely dependent on the bone marrow microenvironment and exhibits a dual cell-autonomous/non-autonomous mechanism [1]. Its selectivity for LSCs over normal hematopoietic stem and progenitor cells (HSPCs) is >100-fold, a critical therapeutic window that is not reliably preserved across in-class compounds [1]. For instance, while lovastatin also emerged from the same co-culture screen and shows anti-LSC activity (EC50 < 250 nM), it lacks the stromal priming and differentiation-inducing transcriptional signature observed with BRD7116 [1][2]. Simple substitution with a structurally distinct LSC inhibitor or a standard chemotherapeutic (e.g., cytarabine, daunorubicin) would fail to replicate BRD7116's niche-modulating effects and could compromise the selective sparing of normal HSPCs, as directly demonstrated in comparative co-culture assays [1].

Niche mechanism Stromal-dependent activity may not be replicated by cytarabine, daunorubicin, or other LSC inhibitors lacking niche modulation.

HSPC selectivity Marked LSC preference over normal HSPCs may differ significantly among in-class compounds such as lovastatin.

Differentiation induction Induction of myeloid differentiation gene expression is not a universal feature; substitution may lose this cell-autonomous component.

• [1] Hartwell KA, Miller PG, Mukherjee S, et al. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells. Nat Chem Biol. 2013;9(12):840-848. doi:10.1038/nchembio.1367 View Source
• [2] Hartwell KA, et al. Supplementary Information for Niche-based screening identifies small-molecule inhibitors of leukemia stem cells. Nat Chem Biol. 2013. View Source

Quantitative Differentiation Evidence for BRD7116 Relative to In-Class Comparators

Selectivity Window: BRD7116 Exhibits >100-Fold Preference for LSCs Over Normal HSPCs vs. Lovastatin's Non-Selective Profile

In direct co-culture assays, BRD7116 inhibited LSCe cells with an EC50 of 200 nM while displaying limited activity against normal HSPCs, with only ~50% inhibition observed at 20 μM [1]. This translates to a >100-fold selectivity window. In contrast, lovastatin, another hit from the same screen, while showing anti-LSC activity (EC50 < 250 nM), did not exhibit the same level of HSPC sparing; its selectivity index was not quantified as >100-fold in the primary study [1][2].

LSC vs HSPC selectivity

Head-to-head

BRD7116: EC50 200 nM LSCe; ~50% inhib HSPC at 20 μM (>100-fold selectivity) vs Lovastatin: EC50 100-fold

Reported LSC selectivity context; HSPC sparing may differ among in-class compounds.

Stromal co-culture; LSCe cells + HSPCs.

Evidence Dimension	Selectivity for LSCs over normal HSPCs
Target Compound Data	EC50 = 200 nM for LSCe cells; ~50% inhibition of HSPCs at 20 μM (≈100-fold window)
Comparator Or Baseline	Lovastatin: EC50 < 250 nM for LSCe cells; selectivity index not explicitly >100-fold
Quantified Difference	BRD7116 demonstrated a >100-fold selectivity, whereas lovastatin's selectivity was less pronounced
Conditions	LSCe cells co-cultured with bone marrow stromal cells; HSPCs from ubiquitin C-GFP mice

Why This Matters

This selectivity window is a critical determinant for minimizing hematopoietic toxicity in preclinical models and is a key differentiator for procurement when screening for LSC-targeted therapies with favorable safety profiles.

• [1] Hartwell KA, Miller PG, Mukherjee S, et al. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells. Nat Chem Biol. 2013;9(12):840-848. doi:10.1038/nchembio.1367 View Source
• [2] Hartwell KA, et al. Supplementary Figure 3a and 3e. Nat Chem Biol. 2013. View Source

Mechanistic Differentiation: BRD7116 Acts via Cell-Non-Autonomous Stromal Modulation, Unlike Troglitazone's Adipogenic Effect

BRD7116 inhibits LSCe cells primarily through a cell-non-autonomous mechanism that impairs the stroma's ability to support leukemia cells, without altering stromal morphology [1]. In contrast, troglitazone, a PPAR-γ agonist also identified in the screen, achieved LSC inhibition by inducing dose-dependent adipocytic differentiation of the stroma, a morphologically observable change [1]. Pretreatment of stroma with BRD7116 preferentially inhibited LSCe cells over HSPCs in a 3-component co-culture, a niche effect not accompanied by adipogenesis [1].

Stromal modulation mechanism

Head-to-head

BRD7116: LSC inhibition via stromal impairment; no adipogenic change vs Troglitazone: LSC inhibition accompanied by adipocytic differentiation of stroma

Supports niche-modulation mechanism research; avoids adipogenic confounding.

OP9 stromal pretreatment 3 days.

Evidence Dimension	Mechanism of stromal-mediated LSC inhibition
Target Compound Data	Stromal pretreatment recapitulated LSC inhibition without adipocytic change
Comparator Or Baseline	Troglitazone: Stromal pretreatment induced adipogenesis and inhibited LSCs
Quantified Difference	BRD7116: no morphological change; Troglitazone: adipocytic differentiation at similar doses
Conditions	OP9 stromal cells pretreated for 3 days; LSCe cells added subsequently

Why This Matters

The absence of stromal adipogenesis suggests a distinct and potentially less pleiotropic mechanism, which may be relevant for researchers seeking to dissect niche-dependent LSC regulation without confounding metabolic pathway activation.

• [1] Hartwell KA, Miller PG, Mukherjee S, et al. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells. Nat Chem Biol. 2013;9(12):840-848. doi:10.1038/nchembio.1367 View Source

Activity Against Patient-Derived Primary Human Leukemia Cells Confirms Translational Relevance Over AML Cell Lines

While BRD7116 shows limited activity against conventional AML cell lines (EC50 ≈ 20 μM), it retained efficacy against patient-derived, primary human leukemia cells in co-culture [1]. This contrasts with many in-class compounds that demonstrate high potency in AML cell lines but fail to translate to primary LSC populations [1][2].

Primary leukemia cell activity

Cross-study

BRD7116: activity confirmed in patient-derived primary human leukemia co-culture vs AML cell lines: limited activity (EC50 ≈20 μM)

Supports primary LSC model endpoint context; limited in AML lines.

Primary samples co-cultured with stroma.

Evidence Dimension	Activity against primary human leukemia cells
Target Compound Data	Activity confirmed in primary human leukemia samples (supplementary Fig. 3f)
Comparator Or Baseline	Class-level: Many AML cell line-active compounds show reduced potency in primary LSCs
Quantified Difference	BRD7116 maintained activity in primary cells despite low potency in AML lines (EC50 ≈ 20 μM)
Conditions	Primary human leukemia cells co-cultured with stroma; AML cell lines in standard suspension

Why This Matters

This evidence supports the procurement of BRD7116 for studies focused on clinically relevant LSC biology, as it demonstrates efficacy in the disease-relevant cell type that standard AML cell line screens often miss.

• [1] Hartwell KA, Miller PG, Mukherjee S, et al. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells. Nat Chem Biol. 2013;9(12):840-848. doi:10.1038/nchembio.1367 View Source
• [2] Hartwell KA, et al. Supplementary Figure 3f. Nat Chem Biol. 2013. View Source

Transcriptional Induction of Myeloid Differentiation: A Cell-Autonomous Signature Not Reported for Lovastatin

Short-term (6-hour) exposure of LSCe cells to 5 μM BRD7116 in suspension induced transcriptional changes consistent with myeloid differentiation, as defined by gene signatures from all-trans retinoic acid (ATRA) treatment [1]. This cell-autonomous effect is distinct from its stromal modulation and was not reported for lovastatin in the same study, despite both compounds inhibiting LSCs [1].

Myeloid differentiation signature

Class-level inference

BRD7116 (5 μM, 6h): induced ATRA-like differentiation gene expression vs Lovastatin: no differentiation signature reported

Supports differentiation pathway investigation; dual mechanism context.

LSCe cells in suspension; microarray profiling.

Evidence Dimension	Induction of myeloid differentiation gene expression
Target Compound Data	5 μM BRD7116 for 6h induced ATRA-like differentiation signature
Comparator Or Baseline	Lovastatin: No differentiation signature reported
Quantified Difference	Qualitative: BRD7116 uniquely induced differentiation genes among tested hits
Conditions	LSCe cells in suspension; gene expression profiling by microarray

Why This Matters

This dual mechanism—stromal impairment plus differentiation induction—provides a unique pharmacological profile that may be advantageous for combination studies or for probing LSC biology from multiple angles.

• [1] Hartwell KA, Miller PG, Mukherjee S, et al. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells. Nat Chem Biol. 2013;9(12):840-848. doi:10.1038/nchembio.1367 View Source

Physicochemical and Handling Properties: High DMSO Solubility Facilitates In Vitro Assay Preparation

BRD7116 demonstrates high solubility in DMSO (≥48 mg/mL or ~96.6 mM), enabling preparation of concentrated stock solutions for in vitro studies . While not a direct comparator, this solubility profile exceeds that of many hydrophobic small molecule probes and simplifies dose-response curve generation. For context, some structurally related bis-aryl sulfones may exhibit lower solubility, requiring alternative formulation strategies.

DMSO solubility

Vendor-reported

≥48 mg/mL (~96.6 mM)

Supports high-concentration stock preparation; minimizes solvent artifacts.

Vendor data; may require independent verification.

Evidence Dimension	DMSO solubility
Target Compound Data	≥48 mg/mL (96.6 mM) in DMSO
Comparator Or Baseline	Class-level: Some hydrophobic LSC inhibitors require lower stock concentrations
Quantified Difference	BRD7116 enables high-concentration stock solutions, reducing solvent artifacts
Conditions	Vendor-reported solubility data (Sigma-Aldrich, Tocris, CsnPharm)

Why This Matters

High DMSO solubility reduces the need for specialized solvents and minimizes vehicle-related cytotoxicity in cell-based assays, streamlining experimental workflows.

Purity and Identity Assurance: Consistent ≥98% HPLC Purity Across Vendors Supports Reproducibility

Multiple vendors report BRD7116 purity ≥98% by HPLC, with some batches exceeding 99% . This consistency ensures that observed biological effects are attributable to the compound rather than impurities. While this is a standard quality metric, it is documented here to support procurement decisions, especially when comparing sources.

Purity (HPLC)

Vendor QC data

≥98%

Reported purity context; supports batch consistency.

Multiple vendor specifications.

Evidence Dimension	Purity by HPLC
Target Compound Data	≥98% (typically 98-99.69%)
Comparator Or Baseline	Vendor specifications
Quantified Difference	Not applicable; quality consistency noted
Conditions	Vendor QC data (Tocris, Sigma-Aldrich, Ambeed)

Why This Matters

High and consistent purity minimizes batch-to-batch variability in critical experiments, enhancing reproducibility and data reliability.

Optimal Use Cases for BRD7116 Based on Quantitative Differentiation Evidence

Dissecting Niche-Dependent LSC Survival Mechanisms in Co-Culture Systems

Use BRD7116 as a tool compound to study cell-non-autonomous regulation of LSCs by bone marrow stroma. Its defined EC50 of 200 nM and >100-fold selectivity window allow for precise titration in co-culture assays without direct HSPC toxicity [1]. The compound's ability to impair stromal support without inducing adipogenesis distinguishes it from troglitazone and enables cleaner interrogation of niche-mediated survival signals [1].

Investigating Myeloid Differentiation Induction in LSC Populations

Employ BRD7116 at 5 μM for 6-hour suspension treatments to induce a transcriptional program resembling ATRA-driven myeloid differentiation [1]. This application is particularly relevant for labs studying differentiation therapy approaches in AML, as it provides a chemical probe distinct from standard differentiating agents like ATRA or histone deacetylase inhibitors.

Validating Primary Human Leukemia Cell Sensitivity in Ex Vivo Models

Leverage BRD7116's demonstrated activity against patient-derived primary human leukemia cells (Supplementary Fig. 3f) [1] to screen for LSC vulnerabilities in primary patient samples. Given its low potency against AML cell lines (EC50 ≈ 20 μM), this compound is specifically suited for assays that prioritize clinically relevant LSC populations over immortalized lines.

High-Content Screening for Stroma-Modifying Agents

Use BRD7116 as a reference control in high-throughput co-culture screens designed to identify novel compounds that inhibit cobblestone area formation by LSCs. Its well-characterized EC50 and selectivity profile make it an ideal positive control for benchmarking new hits [1]. The image analysis algorithms developed in the original screen are freely available, facilitating implementation [1].

Application

Selection Property

Validation Focus

Niche-dependent LSC co-culture studies

Stromal modulation without adipogenesis

LSC-selective activity in stromal context

Myeloid differentiation induction assays

ATRA-like transcriptional signature induction

Differentiation gene expression after short-term treatment

Primary human leukemia ex vivo models

Activity against patient-derived LSCs

Differential sensitivity vs. AML cell lines

High-throughput co-culture screening

Well-characterized LSC inhibition benchmark

Cobblestone area formation endpoint

• [1] Hartwell KA, Miller PG, Mukherjee S, et al. Niche-based screening identifies small-molecule inhibitors of leukemia stem cells. Nat Chem Biol. 2013;9(12):840-848. doi:10.1038/nchembio.1367 View Source